Cas no 62488-30-6 (1,4-Dioxane, 2,6-diphenyl-, trans-)

• Product Name: 1,4-Dioxane, 2,6-diphenyl-, trans-
• CAS No: 62488-30-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 443045
• PubChem ID: 71385906
• Update Time: 2025-04-19

1,4-Dioxane, 2,6-diphenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2,6-diphenyl-, trans-
• (2S,6S)-2,6-diphenyl-1,4-dioxane
• 62488-30-6
• DTXSID90808118

• Inchi： 1S/C16H16O2/c1-3-7-13(8-4-1)15-11-17-12-16(18-15)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2/t15-,16-/m1/s1
• InChI Key： PLWSJMCYTMIBAR-HZPDHXFCSA-N
• SMILES： O1[C@@H](C2C=CC=CC=2)COC[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46